Cas no 1807019-07-3 (2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1807019-07-3
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4894595
• Update Time: 2025-05-26

2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H5F5INO/c9-6(10)5-4(8(11,12)13)1-3(2-16)7(14)15-5/h1,6,16H,2H2
• InChI Key： CJJHBTFHVJFAHT-UHFFFAOYSA-N
• SMILES： IC1=C(CO)C=C(C(F)(F)F)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol

2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol

The compound with CAS No. 1807019-07-3, known as 2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple fluorinated groups and an iodine atom. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and development in areas such as drug design, material science, and agrochemicals.

2-(Difluoromethyl) group attached to the pyridine ring introduces a moderate electron-withdrawing effect due to the electronegativity of fluorine atoms. This substitution pattern enhances the molecule's stability and reactivity in certain chemical reactions. Similarly, the 6-iodo group plays a crucial role in determining the compound's electronic properties. Iodine, being a halogen with high polarizability, contributes to the molecule's ability to participate in various bonding interactions, including hydrogen bonding and van der Waals forces. The 3-(trifluoromethyl) group further amplifies the electron-withdrawing effects, significantly influencing the compound's overall reactivity and selectivity in chemical transformations.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its structure allows for easy functionalization at the 5-methanol position, enabling the synthesis of derivatives with diverse biological activities. For instance, researchers have explored its use in designing inhibitors for key enzymes involved in metabolic disorders and cancer progression. The trifluoromethyl group has been shown to enhance bioavailability and reduce off-target effects, making this compound an attractive candidate for drug development.

In addition to its pharmaceutical applications, 2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol has demonstrated utility in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The presence of iodine and fluorinated groups facilitates charge transport and improves device performance, which is critical for advancing next-generation electronic materials.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include nucleophilic aromatic substitution, fluorination reactions, and iodination strategies. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term environmental fate and potential risks associated with its use in large-scale applications.

In conclusion, 2-(Difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-methanol (CAS No. 1807019-07-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, material science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.